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Compound of Interest

Compound Name: D-2-thiolhistidine

Cat. No.: B1579139 Get Quote

This guide provides troubleshooting advice and frequently asked questions regarding the

solubility of thiolhistidine derivatives in aqueous buffers for researchers, scientists, and drug

development professionals.

A Note on Stereoisomers: D- vs. L- Forms

The query specifies "D-2-thiolhistidine." It is important to note that the naturally occurring and

biologically active form of thiolhistidine and its derivatives is the L-stereoisomer.[1]

Consequently, the vast majority of available research and supplier data pertains to L-2-

thiolhistidine and its more common trimethylated derivative, L-Ergothioneine. This guide will

focus on the properties of these L-forms, as they are the compounds most likely to be used in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the relationship between 2-Thiolhistidine and Ergothioneine?

L-2-Thiolhistidine is a sulfur-containing amino acid derivative of L-histidine.[2] It serves as a

precursor in the biosynthesis of L-Ergothioneine, which is the trimethylated form of L-2-

thiolhistidine.[2][3] L-Ergothioneine is a stable antioxidant found in various organisms.[4]
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Start: Prepare Stock Solution

1. Weigh Powder

2. Add Sterile Water
or Buffer

3. Vortex Thoroughly
(Warm Gently if Needed)

4. Sterile Filter
(0.22 µm)

5. Use Immediately or
Store at -20°C (≤1 day)

End: Solution Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.mironova.com/blog/ergothioneine-longevity-science
https://www.benchchem.com/product/b555813
https://www.smolecule.com/products/s778905
https://cdn.caymanchem.com/cdn/insert/14905.pdf
https://www.benchchem.com/product/b1579139#d-2-thiolhistidine-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1579139#d-2-thiolhistidine-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1579139#d-2-thiolhistidine-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1579139#d-2-thiolhistidine-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1579139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

